Cas no 2008796-73-2 (4-Piperidinol, 4-(2-amino-1-methylethyl)-2,2-dimethyl-)

• Product Name: 4-Piperidinol, 4-(2-amino-1-methylethyl)-2,2-dimethyl-
• CAS No: 2008796-73-2
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5277038
• Update Time: 2025-06-14

4-Piperidinol, 4-(2-amino-1-methylethyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 4-(2-amino-1-methylethyl)-2,2-dimethyl-

• Inchi： 1S/C10H22N2O/c1-8(6-11)10(13)4-5-12-9(2,3)7-10/h8,12-13H,4-7,11H2,1-3H3
• InChI Key： NVPRKRZKOTYGLX-UHFFFAOYSA-N
• SMILES： N1CCC(C(C)CN)(O)CC1(C)C

Additional information on 4-Piperidinol, 4-(2-amino-1-methylethyl)-2,2-dimethyl-

Comprehensive Overview of 4-Piperidinol, 4-(2-amino-1-methylethyl)-2,2-dimethyl- (CAS No. 2008796-73-2)

The compound 4-Piperidinol, 4-(2-amino-1-methylethyl)-2,2-dimethyl- (CAS No. 2008796-73-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a piperidine core with amino and methyl substituents, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and development.

One of the key reasons for the growing interest in 4-Piperidinol, 4-(2-amino-1-methylethyl)-2,2-dimethyl- is its role in modulating biological pathways. The piperidine ring is a common motif in many pharmaceuticals, and the addition of amino and methyl groups enhances its versatility. This compound is often discussed in the context of central nervous system (CNS) drug development, as its structural features align with molecules that interact with neurotransmitter receptors. Recent studies have highlighted its potential in addressing neurological disorders, a topic of high relevance given the rising global focus on mental health.

In addition to its pharmaceutical applications, CAS No. 2008796-73-2 is also of interest in organic synthesis and medicinal chemistry. Its sterically hindered structure poses unique challenges and opportunities for chemists, making it a subject of advanced synthetic methodologies. The compound's chiral centers further add to its complexity, prompting investigations into asymmetric synthesis techniques. These aspects are particularly relevant to researchers searching for innovative synthetic routes or building blocks for drug design.

The safety and handling of 4-Piperidinol, 4-(2-amino-1-methylethyl)-2,2-dimethyl- are also critical considerations. While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. This aligns with the broader industry trend toward sustainable chemistry and green synthesis, which are frequently searched topics in scientific communities. Researchers are increasingly looking for ways to minimize environmental impact while maintaining efficiency, and this compound's synthetic pathways are no exception.

Another area of interest is the compound's potential in catalysis and material science. Its amino functionality can act as a ligand in metal-catalyzed reactions, while its piperidine backbone may contribute to the development of novel polymers or coatings. These applications are particularly relevant to industries focused on advanced materials and nanotechnology, which are among the most searched topics in modern chemistry.

In summary, 4-Piperidinol, 4-(2-amino-1-methylethyl)-2,2-dimethyl- (CAS No. 2008796-73-2) is a multifaceted compound with broad applications in pharmaceuticals, organic synthesis, and material science. Its unique structural features and potential biological activity make it a subject of ongoing research, particularly in the context of CNS drug development and sustainable chemistry. As scientific advancements continue, this compound is likely to remain a key player in innovative research and industrial applications.